Cas no 1807040-67-0 (3-Difluoromethoxy-2-fluoro-4-formylpyridine)

3-Difluoromethoxy-2-fluoro-4-formylpyridine is a fluorinated pyridine derivative characterized by its unique difluoromethoxy and formyl functional groups. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its electron-withdrawing substituents enhance reactivity in cross-coupling and nucleophilic substitution reactions. The presence of both fluorine and difluoromethoxy groups improves metabolic stability and lipophilicity, making it valuable in the design of bioactive molecules. Its aldehyde functionality allows for further derivatization, enabling the construction of heterocyclic scaffolds or conjugation with other moieties. The compound's well-defined structure and high purity ensure consistent performance in synthetic applications, particularly in the development of fluorinated active ingredients.

3-Difluoromethoxy-2-fluoro-4-formylpyridine structure

1807040-67-0 structure

Product Name:3-Difluoromethoxy-2-fluoro-4-formylpyridine

CAS No:1807040-67-0

MF:C₇H₄F₃NO₂

MW:191.107372283936

MDL:MFCD28789475

CID:4707893

Update Time:2025-08-03

3-Difluoromethoxy-2-fluoro-4-formylpyridine Chemical and Physical Properties

Names and Identifiers

- 3-Difluoromethoxy-2-fluoro-4-formylpyridine
- MDL： MFCD28789475
- Inchi： 1S/C7H4F3NO2/c8-6-5(13-7(9)10)4(3-12)1-2-11-6/h1-3,7H
- InChI Key： PPVZRQMMJHUYGZ-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=O)C=CN=1)OC(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 179
Topological Polar Surface Area: 39.2

3-Difluoromethoxy-2-fluoro-4-formylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	142603-1g	3-Difluoromethoxy-2-fluoro-4-formylpyridine, 95%	1807040-67-0	95%	1g	$4998.00	2023-09-07

3-Difluoromethoxy-2-fluoro-4-formylpyridine Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099

Additional information on 3-Difluoromethoxy-2-fluoro-4-formylpyridine

3-Difluoromethoxy-2-fluoro-4-formylpyridine: A Comprehensive Overview

3-Difluoromethoxy-2-fluoro-4-formylpyridine, also known by its CAS number 1807040-67-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethoxy group at position 3, a fluoro group at position 2, and a formyl group at position 4. These substituents contribute to its distinctive chemical properties and potential applications.

The synthesis of 3-Difluoromethoxy-2-fluoro-4-formylpyridine involves advanced organic synthesis techniques, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent studies have explored the use of transition metal catalysts, such as palladium complexes, to facilitate the construction of the pyridine ring and its substituents. These methods have not only improved the yield of the compound but also opened new avenues for its scalable production.

One of the most promising applications of 3-Difluoromethoxy-2-fluoro-4-formylpyridine lies in its potential as a building block for drug development. The compound's ability to act as a precursor for bioactive molecules has been highlighted in several recent publications. For instance, researchers have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them candidates for novel therapeutic agents.

In addition to its role in drug discovery, 3-Difluoromethoxy-2-fluoro-4-formylpyridine has also found applications in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in this area have leveraged the compound's ability to enhance charge transport efficiency in organic electronic devices, paving the way for more efficient and cost-effective technologies.

The environmental impact of 3-Difluoromethoxy-2-fluoro-4-formylpyridine has also been a topic of interest among researchers. Studies have shown that the compound exhibits low toxicity to aquatic organisms under controlled laboratory conditions. However, further research is needed to fully understand its behavior in natural ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 3-Difluoromethoxy-2-fluoro-4-formylpyridine, with its CAS number 1807040-67-0, represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its continued exploration and development are expected to yield even more groundbreaking discoveries in the coming years.